Cas no 1260876-31-0 (5-Bromo-1H-imidazole-2-carbaldehyde)

5-Bromo-1H-imidazole-2-carbaldehyde structure
1260876-31-0 structure
Product Name:5-Bromo-1H-imidazole-2-carbaldehyde
CAS No:1260876-31-0
MF:C4H3BrN2O
MW:174.983419656754
MDL:MFCD09842487
CID:1088827
PubChem ID:55212065
Update Time:2025-09-18

5-Bromo-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1H-imidazole-2-carbaldehyde
    • 1260876-31-0
    • 1H-Imidazole-2-carboxaldehyde, 5-bromo-
    • 4-bromo-1H-imidazole-2-carbaldehyde
    • AT15314
    • MFCD09842487
    • 4-Bromoimidazole-2-carbaldehyde
    • DTXSID70716888
    • EN300-250705
    • AKOS006229527
    • SY208626
    • SCHEMBL16760128
    • WLPRJSFHTBGZGK-UHFFFAOYSA-N
    • CS-0054331
    • MDL: MFCD09842487
    • Inchi: 1S/C4H3BrN2O/c5-3-1-6-4(2-8)7-3/h1-2H,(H,6,7)
    • InChI Key: WLPRJSFHTBGZGK-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=O)N1

Computed Properties

  • Exact Mass: 173.94288g/mol
  • Monoisotopic Mass: 173.94288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 2.0±0.1 g/cm3
  • Boiling Point: 360.1±34.0 °C at 760 mmHg
  • Flash Point: 171.6±25.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-1H-imidazole-2-carbaldehyde Security Information

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